2-[5-(3-ethoxy-4-methoxyphenyl)-2H-tetrazol-2-yl]-N-(4-methylphenyl)acetamide

• IUPAC Name: 2-[5-(3-ethoxy-4-methoxyphenyl)tetrazol-2-yl]-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C19H21N5O3/c1-4-27-17-11-14(7-10-16(17)26-3)19-21-23-24(22-19)12-18(25)20-15-8-5-13(2)6-9-15/h5-11H,4,12H2,1-3H3,(H,20,25)
• InChI Key: HDJIMLNXYPLOKO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C2=NN(N=N2)CC(=O)NC3=CC=C(C=C3)C)OC
• Molecular Formula: C19H21N5O3
• Molecular Weight: 367.4 g/mol

Description

2-[5-(3-ethoxy-4-methoxyphenyl)-2H-tetrazol-2-yl]-N-(4-methylphenyl)acetamide is a synthetic compound that belongs to the class of tetrazole derivatives. It has gained a lot of attention in recent years due to its potential applications in scientific research. This compound is known to have various biochemical and physiological effects, making it an important tool for researchers in different fields.

Mechanism of Action

The mechanism of action of 2-[5-(3-ethoxy-4-methoxyphenyl)-2H-tetrazol-2-yl]-N-(4-methylphenyl)acetamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It has also been shown to have anti-inflammatory properties, which may contribute to its effectiveness in treating neurological disorders.
Biochemical and Physiological Effects:
2-[5-(3-ethoxy-4-methoxyphenyl)-2H-tetrazol-2-yl]-N-(4-methylphenyl)acetamide has various biochemical and physiological effects. It has been shown to have anti-cancer, anti-inflammatory, and neuroprotective properties. It has also been shown to have antioxidant properties, which may contribute to its effectiveness in treating various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[5-(3-ethoxy-4-methoxyphenyl)-2H-tetrazol-2-yl]-N-(4-methylphenyl)acetamide in lab experiments is its versatility. It can be used in a wide range of scientific research applications, making it a valuable tool for researchers in different fields. However, one of the limitations of using this compound is its potential toxicity. It is important to use this compound with caution and follow proper safety protocols when handling it in the lab.

Future Directions

There are many future directions for the study of 2-[5-(3-ethoxy-4-methoxyphenyl)-2H-tetrazol-2-yl]-N-(4-methylphenyl)acetamide. One area of future research is the development of new anti-cancer drugs based on this compound. Another area of research is the study of its potential applications in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential side effects.

Scientific Research Applications

2-[5-(3-ethoxy-4-methoxyphenyl)-2H-tetrazol-2-yl]-N-(4-methylphenyl)acetamide has been used in various scientific research applications. One of the most important applications is in the field of cancer research. This compound has been shown to have anti-cancer properties and has been used in the development of new anti-cancer drugs. It has also been used in the study of neurological disorders such as Alzheimer's disease and Parkinson's disease.